Cas no 1595319-94-0 ([S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide)

• Product Name: [S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide
• CAS No: 1595319-94-0
• MF: C₂₇H₃₄NOPS
• MW: 451.6
• MDL: MFCD32697149
• CID: 4784524
• PubChem ID: 154726288
• Update Time: 2026-02-27

[S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-((S)-1-(2-(Diphenylphosphanyl)phenyl)-2,2-dimethylpropyl)-2-methylpropane-2-sulfinamide
• (S)-N-((S)-1-(2-(Diphenylphosphaneyl)phenyl)-2,2-dimethylpropyl)-2-methylpropane-2-sulfinamide
• CID 154726288
• [S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide
• 2-Propanesulfinamide, N-[(1S)-1-[2-(diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-, [S(R)]-
• 2419935-17-2
• 1595319-94-0

• MDL： MFCD32697149
• Inchi： 1S/C27H34NOPS/c1-26(2,3)25(28-31(29)27(4,5)6)23-19-13-14-20-24(23)30(21-15-9-7-10-16-21)22-17-11-8-12-18-22/h7-20,25,28H,1-6H3/t25-,31?/m1/s1
• InChI Key： OMJJGAYXCQDARO-KZQYXEPFSA-N
• SMILES： S(C(C)(C)C)(N[C@H](C1C=CC=CC=1P(C1C=CC=CC=1)C1C=CC=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 451.20987288g/mol
• Monoisotopic Mass: 451.20987288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 48.3

Experimental Properties

• Boiling Point: 561.3±60.0 °C(Predicted)
• pka: 11.15±0.70(Predicted)

Additional information on [S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide

[S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide (CAS No. 1595319-94-0): An Overview

[S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide (CAS No. 1595319-94-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and catalysis. This compound, often referred to as a phosphine-sulfinamide, is characterized by its unique structural features and potential applications in various chemical processes and biological systems.

The phosphine-sulfinamide framework of this compound is particularly noteworthy due to its ability to serve as a versatile ligand in transition metal-catalyzed reactions. The presence of the diphenylphosphino group and the sulfinamide moiety imparts distinct electronic and steric properties, making it an attractive candidate for asymmetric synthesis and other catalytic transformations.

Recent studies have highlighted the role of [S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide in enhancing the enantioselectivity of various catalytic reactions. For instance, a study published in the Journal of the American Chemical Society demonstrated that this compound can significantly improve the yield and selectivity in palladium-catalyzed allylic alkylation reactions. The researchers found that the unique electronic environment provided by the diphenylphosphino group and the sulfinamide moiety facilitates the formation of highly stable transition states, leading to superior enantioselectivity.

In addition to its applications in catalysis, [S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide has also shown promise in medicinal chemistry. The compound's ability to modulate specific biological pathways has been explored in several preclinical studies. One notable study published in Bioorganic & Medicinal Chemistry Letters investigated the potential of this phosphine-sulfinamide as a modulator of protein-protein interactions (PPIs). The results indicated that the compound can effectively disrupt specific PPIs involved in cancer cell signaling pathways, suggesting its potential as a lead compound for drug development.

The structural complexity of [S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide also makes it an interesting subject for computational studies. Molecular dynamics simulations have provided insights into the conformational flexibility and dynamic behavior of this compound in solution. These simulations have revealed that the diphenylphosphino group and the sulfinamide moiety exhibit significant conformational changes under different solvent conditions, which can influence its reactivity and selectivity in various chemical processes.

Furthermore, the synthesis of [S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide has been optimized through several synthetic routes. A recent publication in The Journal of Organic Chemistry described a highly efficient and scalable method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only improves the overall yield but also reduces the number of purification steps required, making it more suitable for large-scale production.

The environmental impact of [S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide has also been considered in recent research. Studies have shown that this compound exhibits low toxicity and minimal environmental impact when used under controlled conditions. This makes it a viable option for industrial applications where environmental sustainability is a key consideration.

In conclusion, [S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide (CAS No. 1595319-94-0) is a multifaceted compound with significant potential in both catalysis and medicinal chemistry. Its unique structural features and versatile properties make it an important subject for ongoing research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing various fields within chemical and biological sciences.